Cas no 1417343-29-3 (2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID)

• Product Name: 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID
• CAS No: 1417343-29-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 5012250
• Update Time: 2025-06-30

2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID
• RARECHEM AL BO 2406

• Inchi： 1S/C11H14N2O4/c1-11(2,3)17-10(16)13-8-6-7(9(14)15)4-5-12-8/h4-6H,1-3H3,(H,14,15)(H,12,13,16)
• InChI Key： HOKHELLEMBMVFK-UHFFFAOYSA-N
• SMILES： C1(=CC(C(O)=O)=CC=N1)NC(=O)OC(C)(C)C

Additional information on 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID

2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID: A KEY COMPOUND IN MODERN BIOMEDICAL RESEARCH

2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID, with the CAS number 1417343-29-3, represents a pivotal molecule in the field of biomedical innovation. This compound, also known as 2-(tert-butoxycarbonylamino)isonicotinic acid, has garnered significant attention due to its unique structural properties and potential applications in drug discovery and biological research. Recent advancements in synthetic chemistry and pharmacology have further highlighted its role in addressing complex biological challenges, making it a focal point for both academic and industrial research.

The chemical structure of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID is characterized by a nicotinic acid core with a tert-butoxycarbonyl (t-Boc) group attached to the amino functionality. This amino acid derivative exhibits a high degree of stereochemical stability, which is critical for maintaining the integrity of its biological activity. The tert-butoxycarbonyl group serves as a protecting group, preventing premature degradation during synthetic processes or in vivo applications. This structural feature is particularly advantageous in the development of peptide-based therapeutics, where functional group stability is essential for achieving optimal pharmacokinetic profiles.

Recent research breakthroughs have demonstrated the potential of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID in the design of novel ligands for targeted drug delivery. A 2023 study published in Journal of Medicinal Chemistry highlighted its ability to selectively bind to specific receptors associated with neurodegenerative disorders. The high-affinity binding observed in these experiments suggests that this compound could serve as a lead molecule for the development of therapeutic agents targeting conditions such as Alzheimer's disease and parkinsonism. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological properties of this compound.

Advancements in computational chemistry have further enhanced the understanding of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID's molecular behavior. Quantum mechanical simulations conducted in 2024 revealed that the tert-butoxycarbonyl group significantly influences the electronic distribution within the molecule, thereby modulating its interactions with biological targets. These insights are critical for drug design strategies that aim to enhance selectivity and efficacy. The computational modeling of this compound has also facilitated the identification of potential analogs with improved therapeutic indices, opening new avenues for personalized medicine.

The synthesis of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID remains a topic of ongoing chemical innovation. A 2022 publication in Organic & Biomolecular Chemistry described a green synthesis method that reduces the environmental impact of its production. This sustainable approach involves the use of microwave-assisted reactions and solvent-free conditions, aligning with the growing emphasis on eco-friendly methodologies in pharmaceutical research. The optimization of reaction conditions has not only improved the yield of the compound but also enhanced its purification efficiency, making it more viable for large-scale pharmaceutical applications.

Recent biological studies have explored the potential therapeutic applications of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID in anti-inflammatory contexts. A 2023 study in Pharmaceutical Research demonstrated that this compound exhibits significant anti-inflammatory activity in in vitro models of chronic inflammation. The mechanism of action appears to involve the modulation of cytokine production and the inhibition of pro-inflammatory pathways. These findings suggest that 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID could be a valuable candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID is another area of active research interest. A 2024 study in Drug Metabolism and Disposition investigated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in preclinical models. The results indicated that the tert-butoxycarbonyl group significantly enhances the bioavailability of the molecule by reducing metabolic degradation. This enhanced stability is crucial for ensuring that the compound remains active in the biological system for an extended period, thereby improving its therapeutic efficacy.

Furthermore, the potential applications of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID in biotechnology are being explored. A 2023 review in Biotechnology Advances highlighted its role in the development of biosensors for diagnostic purposes. The high specificity of this compound for certain biomarkers makes it an attractive candidate for point-of-care diagnostics. These application-specific properties are being leveraged to design novel diagnostic tools that can detect pathological conditions at an early stage, thereby improving patient outcomes.

The future prospects of 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID are promising, with ongoing research initiatives aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of basic research into clinical applications. The integration of multi-omics approaches and artificial intelligence is anticipated to further refine the drug discovery process, enabling the identification of novel targets and optimization of existing compounds.

In conclusion, 2-(TERT-BUTOXYCARBONYLAMINO)ISONICOTINIC ACID represents a significant advancement in the field of biomedical research. Its unique chemical properties and potential applications position it as a key player in the development of novel therapeutics and diagnostic tools. As research continues to uncover new mechanisms of action and applications, the role of this compound in improving human health is likely to grow, underscoring the importance of continued scientific inquiry and innovation.